Cas no 1119449-63-6 (4-5-(Chloromethyl)-1,2,4-oxadiazol-3-yl-N-(3-methylbutyl)benzamide)

• Product Name: 4-5-(Chloromethyl)-1,2,4-oxadiazol-3-yl-N-(3-methylbutyl)benzamide
• CAS No: 1119449-63-6
• MF: C₁₅H₁₈ClN₃O₂
• MW: 307.775322437286
• CID: 4680348
• Update Time: 2025-05-24

4-5-(Chloromethyl)-1,2,4-oxadiazol-3-yl-N-(3-methylbutyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]-N-(3-methylbutyl)benzamide
• 4-(5-(Chloromethyl)-1,2,4-oxadiazol-3-yl)-N-isopentylbenzamide
• STK503040
• 4-[5-(Chloromethyl)-1,2,4-oxadiazol-3-yl]-N-isopentylbenzamide, AldrichCPR
• 4-5-(Chloromethyl)-1,2,4-oxadiazol-3-yl-N-(3-methylbutyl)benzamide

• Inchi： 1S/C15H18ClN3O2/c1-10(2)7-8-17-15(20)12-5-3-11(4-6-12)14-18-13(9-16)21-19-14/h3-6,10H,7-9H2,1-2H3,(H,17,20)
• InChI Key： RXZXPPBPFAEWMS-UHFFFAOYSA-N
• SMILES： ClCC1=NC(C2C=CC(=CC=2)C(NCCC(C)C)=O)=NO1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 333
• Topological Polar Surface Area: 68

4-5-(Chloromethyl)-1,2,4-oxadiazol-3-yl-N-(3-methylbutyl)benzamide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 4-5-(Chloromethyl)-1,2,4-oxadiazol-3-yl-N-(3-methylbutyl)benzamide

Chemical Profile of 4-5-(Chloromethyl)-1,2,4-oxadiazol-3-yl-N-(3-methylbutyl)benzamide (CAS No. 1119449-63-6)

The compound 4-5-(Chloromethyl)-1,2,4-oxadiazol-3-yl-N-(3-methylbutyl)benzamide, identified by its CAS number 1119449-63-6, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered attention for its potential applications in therapeutic research. The presence of a chloromethyl substituent and a 1,2,4-oxadiazole core suggests a high degree of reactivity and versatility, making it a valuable scaffold for further chemical modifications and biological evaluations.

In recent years, the pharmaceutical industry has increasingly focused on the development of novel heterocyclic compounds due to their diverse pharmacological properties. The 1,2,4-oxadiazole moiety is particularly noteworthy, as it is commonly found in biologically active molecules and has been implicated in various pharmacological effects ranging from anti-inflammatory to antimicrobial activities. The benzamide group further enhances the compound's potential by contributing to its solubility and metabolic stability, which are critical factors in drug design.

Recent studies have highlighted the importance of N-substituted benzamides in medicinal chemistry. These derivatives often exhibit enhanced binding affinity to biological targets and improved pharmacokinetic profiles. In particular, the incorporation of a 3-methylbutyl group at the nitrogen position of the benzamide moiety introduces steric bulk, which can optimize interactions with protein receptors. This modification is particularly relevant in the context of designing drugs that require precise targeting and sustained activity.

The chloromethyl functional group attached to the 1,2,4-oxadiazole ring presents an additional layer of complexity and utility. Chloromethyl groups are known for their ability to participate in nucleophilic addition reactions, making them valuable for further derivatization. This reactivity allows chemists to explore a wide range of structural modifications, enabling the synthesis of analogues with tailored biological activities. Such flexibility is crucial in drug discovery pipelines where iterative optimization is often necessary to achieve desired therapeutic effects.

Current research in medicinal chemistry emphasizes the need for compounds that exhibit multiple modes of action or enhanced efficacy with reduced side effects. The structural features of 4-5-(Chloromethyl)-1,2,4-oxadiazol-3-yl-N-(3-methylbutyl)benzamide make it a promising candidate for investigating these aspects. For instance, the combination of the 1,2,4-oxadiazole core with the benzamide group could potentially modulate multiple signaling pathways simultaneously. This polypharmacological approach has shown promise in addressing complex diseases that involve intricate molecular networks.

Moreover, computational modeling and virtual screening have become indispensable tools in modern drug discovery. The unique structural motifs present in this compound make it an attractive candidate for computational studies aimed at identifying potential binding interactions with biological targets. Advanced algorithms can predict how this molecule might interact with enzymes or receptors at the molecular level, providing insights that guide experimental design and optimization efforts.

The synthesis of 4-5-(Chloromethyl)-1,2,4-oxadiazol-3-yl-N-(3-methylbutyl)benzamide involves multi-step organic transformations that highlight the synthetic prowess required in medicinal chemistry. Key steps include the formation of the 1,2,4-oxadiazole ring through cyclocondensation reactions and subsequent functionalization with the chloromethyl group via nucleophilic substitution. The introduction of the benzamide moiety follows strategic modifications that preserve regioselectivity and yield high purity standards.

In conclusion, this compound exemplifies the innovative approaches being employed in pharmaceutical research to develop next-generation therapeutics. Its unique structural composition and predicted biological activities position it as a compelling subject for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in advancing therapeutic strategies across various medical disciplines.